Cas no 14763-20-3 ((3-Chlorophenyl)hydrazine)

• Product Name: (3-Chlorophenyl)hydrazine
• CAS No: 14763-20-3
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD02656655
• CID: 234338
• PubChem ID: 75332
• Update Time: 2025-06-09

(3-Chlorophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (3-Chlorophenyl)hydrazine
• Hydrazine,(3-chlorophenyl)-
• m-ClC6H4N2H3
• metachlorophenylhydrazine
• Einecs 238-823-4
• 1-(3-Chlorophenyl)hydrazine #
• AKOS000112919
• (3-chloro-phenyl)-hydrazine
• DTXSID60163761
• AS-40010
• NS00024836
• BB 0249747
• 3-Chlorophenylhydrazine
• MFCD02656655
• 3-chloro phenyl hydrazine
• 3-hydrazinophenyl hydrochloride
• SCHEMBL7823
• 14763-20-3
• Hydrazine, (m-chlorophenyl)-
• 1-(3-Chlorophenyl)hydrazine
• EK2TV9Y5UU
• (m-Chlorophenyl)hydrazine
• Z56940998
• 3-Chlorophenyl hydrazine
• 3-chloro-phenylhydrazine
• m-chlorophenylhydrazine
• Hydrazine, (3-chlorophenyl)-
• m-chlorophenyl hydrazine
• hydrazine, (3-chloro)phenyl-
• (3-chlorophenyl)hydrazine,hydrochloride
• STK397819
• BBL020462
• ALBB-005985
• DB-331253

• MDL： MFCD02656655
• Inchi： 1S/C6H7ClN2/c7-5-2-1-3-6(4-5)9-8/h1-4,9H,8H2
• InChI Key： GFPJLZASIVURDY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NN

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.029776
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 1.8

Experimental Properties

• Density: 1.32
• Boiling Point: 266°C at 760 mmHg
• Flash Point: 114.7°C
• Refractive Index: 1.655
• PSA: 38.05000
• LogP: 2.39890

Additional information on (3-Chlorophenyl)hydrazine

Recent Advances in the Application of (3-Chlorophenyl)hydrazine (CAS: 14763-20-3) in Chemical Biology and Pharmaceutical Research

The compound (3-Chlorophenyl)hydrazine (CAS: 14763-20-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This hydrazine derivative serves as a crucial building block in the synthesis of various heterocyclic compounds, which are pivotal in drug discovery and development. Recent studies have explored its role in the design of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. The unique chemical properties of (3-Chlorophenyl)hydrazine, including its reactivity and ability to form stable intermediates, make it an invaluable tool for medicinal chemists.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of (3-Chlorophenyl)hydrazine in the synthesis of indole derivatives, which exhibit potent anti-cancer activity. The researchers demonstrated that the introduction of the 3-chlorophenyl moiety significantly enhanced the binding affinity of these compounds to specific oncogenic targets, such as protein kinases. This finding underscores the potential of (3-Chlorophenyl)hydrazine as a key intermediate in the development of targeted cancer therapies. Furthermore, the study utilized advanced computational modeling techniques to predict the pharmacokinetic properties of the synthesized compounds, providing valuable insights for future drug optimization.

In the realm of neurological disorders, (3-Chlorophenyl)hydrazine has been investigated for its role in the synthesis of monoamine oxidase (MAO) inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the development of a series of hydrazine-based MAO-B inhibitors, with (3-Chlorophenyl)hydrazine serving as a critical precursor. These inhibitors showed promising results in preclinical models of Parkinson's disease, exhibiting high selectivity and minimal off-target effects. The study also emphasized the importance of the chlorine substituent in enhancing the blood-brain barrier permeability of the inhibitors, a key factor in their therapeutic efficacy.

Another emerging application of (3-Chlorophenyl)hydrazine is in the field of antimicrobial research. A recent publication in European Journal of Medicinal Chemistry detailed its use in the synthesis of novel hydrazone derivatives with broad-spectrum antibacterial activity. The researchers found that these derivatives were particularly effective against multi-drug resistant strains of Staphylococcus aureus and Escherichia coli. Mechanistic studies revealed that the compounds disrupt bacterial cell wall synthesis, a mode of action distinct from existing antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

Despite these advancements, challenges remain in the large-scale production and application of (3-Chlorophenyl)hydrazine. Issues such as stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of novel delivery systems. For instance, a 2023 patent application disclosed a method for encapsulating (3-Chlorophenyl)hydrazine derivatives in biodegradable nanoparticles, which could enhance their bioavailability and reduce side effects.

In conclusion, (3-Chlorophenyl)hydrazine (CAS: 14763-20-3) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from cancer therapy to antimicrobial development, highlight its versatility as a synthetic intermediate. Future research should focus on optimizing its pharmacological properties and exploring new therapeutic targets. The integration of computational tools and innovative drug delivery systems will likely play a pivotal role in unlocking the full potential of this compound.